Cas no 15024-11-0 (Benzoicacid, 4-nitro-, 4-methylphenyl ester)

• Product Name: Benzoicacid, 4-nitro-, 4-methylphenyl ester
• CAS No: 15024-11-0
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 236993
• PubChem ID: 347154
• Update Time: 2025-04-19

Benzoicacid, 4-nitro-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-nitro-, 4-methylphenyl ester
• 4-Nitro-benzoic acid p-tolyl ester
• 15024-11-0
• p-tolyl 4-nitrobenzoate
• Oprea1_164414
• Oprea1_695561
• SR-01000395501
• 4-methylphenyl 4-nitrobenzoate
• AKOS000746693
• SR-01000395501-1
• SCHEMBL5696807
• NSC405663
• DTXSID40324075
• NSC-405663
• EU-0034240

• Inchi： 1S/C14H11NO4/c1-10-2-8-13(9-3-10)19-14(16)11-4-6-12(7-5-11)15(17)18/h2-9H,1H3
• InChI Key： VXCLPVZGTDMDND-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 257.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 3.8

Experimental Properties

• Density: 1.28
• Boiling Point: 409.7°Cat760mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.605
• PSA: 69.44